![molecular formula C21H26Cl2N6O3 B2412232 8-(4-(3,4-dichlorobenzyl)piperazin-1-yl)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 898420-07-0](/img/structure/B2412232.png)
8-(4-(3,4-dichlorobenzyl)piperazin-1-yl)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-(4-(3,4-dichlorobenzyl)piperazin-1-yl)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H26Cl2N6O3 and its molecular weight is 481.38. The purity is usually 95%.
BenchChem offers high-quality 8-(4-(3,4-dichlorobenzyl)piperazin-1-yl)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-(3,4-dichlorobenzyl)piperazin-1-yl)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimycobacterial Activity
A study by Konduri et al. (2020) designed and synthesized novel purine linked piperazine derivatives, including compounds similar to the one , targeting Mycobacterium tuberculosis. These compounds were found to disrupt MurB and inhibit the biosynthesis of peptidoglycan, showing promise as potential preclinical agents against tuberculosis (Konduri et al., 2020).
Cardiovascular Activity
Chłoń-Rzepa et al. (2004) synthesized derivatives of the compound and examined their electrocardiographic, antiarrhythmic, and hypotensive activity. Some derivatives displayed significant prophylactic antiarrhythmic and hypotensive activities, suggesting potential applications in cardiovascular therapies (Chłoń-Rzepa et al., 2004).
Biopharmaceutical Studies
Smirnova et al. (2021) conducted a study focusing on the pharmacokinetic parameters of a similar compound, analyzing its bioavailability. Such research is critical in the development of new drugs, especially in determining appropriate dosages and delivery mechanisms (Smirnova et al., 2021).
Antihistaminic Activity
Pascal et al. (1985) synthesized derivatives of the compound and evaluated them for antihistaminic activity. Some derivatives showed promising results in inhibiting histamine-induced bronchospasm and passive cutaneous anaphylaxis, indicating potential use in treating allergies (Pascal et al., 1985).
Serotonin and Dopamine Receptor Affinity
Żmudzki et al. (2015) explored N-(arylpiperazinyl)acetamide derivatives of similar compounds, focusing on their affinity for serotonin and dopamine receptors. This research is pivotal in understanding the neuropsychological effects of these compounds, which could be useful in treating various mental health disorders (Żmudzki et al., 2015).
Antiasthmatic Activity
Bhatia et al. (2016) synthesized and tested derivatives for antiasthmatic activity. Their findings contribute to the development of new treatments for asthma and related respiratory conditions (Bhatia et al., 2016).
properties
IUPAC Name |
8-[4-[(3,4-dichlorophenyl)methyl]piperazin-1-yl]-7-(2-ethoxyethyl)-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26Cl2N6O3/c1-3-32-11-10-29-17-18(26(2)21(31)25-19(17)30)24-20(29)28-8-6-27(7-9-28)13-14-4-5-15(22)16(23)12-14/h4-5,12H,3,6-11,13H2,1-2H3,(H,25,30,31) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHNIOSVHHIABND-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C2=C(N=C1N3CCN(CC3)CC4=CC(=C(C=C4)Cl)Cl)N(C(=O)NC2=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26Cl2N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(4-(3,4-dichlorobenzyl)piperazin-1-yl)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.